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Compound of Interest

Compound Name: N-(3-Hydroxypropyl)phthalimide

Cat. No.: B1200213 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of N-(3-
Hydroxypropyl)phthalimide

This technical guide provides a comprehensive overview of the melting point of N-(3-
Hydroxypropyl)phthalimide, a key physicochemical property for researchers, scientists, and

professionals in drug development. This document outlines the accepted melting point range,

details the experimental protocol for its determination, and provides context regarding its

synthesis.

Core Physicochemical Data
N-(3-Hydroxypropyl)phthalimide is a white to pale cream crystalline powder.[1] Its key

identifiers and physical properties are summarized below.

Table 1: Physicochemical Properties of N-(3-Hydroxypropyl)phthalimide
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Property Value Reference

Melting Point 74-76 °C (lit.) [2][3][4]

Molecular Formula C₁₁H₁₁NO₃ [3][4]

Molecular Weight 205.21 g/mol [3][4]

CAS Number 883-44-3 [3][4]

Appearance White/Crystalline Powder [4]

Boiling Point 376.5±25.0 °C (Predicted) [2]

Density 1.331±0.06 g/cm³ (Predicted) [2]

Synthesis Context
N-(3-Hydroxypropyl)phthalimide is typically synthesized through the reaction of phthalic

anhydride with 3-amino-1-propanol.[3][4] The mixture is heated, leading to the formation of the

imide ring and the desired product. This synthetic route is a common method for the

preparation of N-substituted phthalimides.

Experimental Protocol: Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. For a pure substance,

the melting point is a sharp, well-defined temperature range of 0.5-1.0°C. Impurities will

typically cause a depression and broadening of the melting point range. The following protocol

outlines the capillary method for determining the melting point of N-(3-
Hydroxypropyl)phthalimide.

Materials and Apparatus
N-(3-Hydroxypropyl)phthalimide sample (finely powdered and completely dry)

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Mortar and pestle (if sample is not a fine powder)
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Spatula

Thermometer (calibrated)

Sample Preparation
Ensure the N-(3-Hydroxypropyl)phthalimide sample is a fine, homogenous powder. If

necessary, gently grind the crystals in a clean, dry mortar and pestle.

Tap the open end of a capillary tube into the powdered sample until a small amount of the

solid enters the tube.

Invert the tube and gently tap the sealed end on a hard surface to pack the solid into the

bottom of the tube. The packed sample height should be approximately 1-2 mm.

Measurement Procedure
Initial Rapid Determination (Optional but Recommended): To save time, a preliminary rapid

heating can be performed to approximate the melting point. Set the heating rate to a high

value (e.g., 10-20°C per minute) and record the approximate temperature at which the

sample melts.

Accurate Determination:

Allow the apparatus to cool to at least 20°C below the approximate melting point.

Place the prepared capillary tube into the sample holder of the melting point apparatus.

Set the heating rate to a slow, controlled value, typically 1-2°C per minute, starting about

10-15°C below the expected melting point.

Observe the sample closely through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue to heat slowly and record the temperature at which the last crystal melts (the end

of the melting range).
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Repeat for Consistency: Perform at least two careful determinations to ensure the results are

consistent and reproducible.

Interpreting the Results
A sharp melting point range of 1-2°C is indicative of a pure compound.

A broad melting point range (greater than 2°C) and a melting point lower than the literature

value suggest the presence of impurities.

Logical Workflow for Melting Point Determination
The following diagram illustrates the logical steps and considerations for an accurate melting

point determination.
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Workflow for Accurate Melting Point Determination

Sample Preparation

Is sample a fine powder?

Grind sample with mortar and pestle

No

Pack capillary tube (1-2 mm height)

Yes

Initial Rapid Heating (Optional)

Determine approximate melting point

Accurate Measurement

Set slow heating rate (1-2°C/min)
 starting ~15°C below approx. M.P.

Record T_start (first liquid)

Record T_end (all liquid)

Analyze Results

Is range narrow (1-2°C)?

Pure Sample

Yes

Impure Sample

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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